4-(Piperidin-1-ylmethyl)aniline
Cat. No. B181955
M. Wt: 190.28 g/mol
InChI Key: DRYFDUUAYSVNSN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06172061B2
Procedure details
In ethanol (50 ml) was dissolved 1-(4-nitrobenzyl)piperidine (6.41 g), and 10% dried palladium on carbon (0.33 g) was added to the mixture. Under hydrogen atmosphere, the mixture was stirred at room temperature under atmospheric pressure for 24 hours. The palladium was filtered off, and the filtrate was concentrated. The residue was recrystallized from hexane to give 1-(4-aminobenzyl)piperidine (1.01 g) as pale yellow crystals.
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:16]=[CH:15][C:7]([CH2:8][N:9]2[CH2:14][CH2:13][CH2:12][CH2:11][CH2:10]2)=[CH:6][CH:5]=1)([O-])=O>C(O)C.[Pd]>[NH2:1][C:4]1[CH:16]=[CH:15][C:7]([CH2:8][N:9]2[CH2:14][CH2:13][CH2:12][CH2:11][CH2:10]2)=[CH:6][CH:5]=1
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Inputs
Step One
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Name
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Quantity
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6.41 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=C(CN2CCCCC2)C=C1
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(C)O
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Name
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Quantity
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0.33 g
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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Under hydrogen atmosphere, the mixture was stirred at room temperature under atmospheric pressure for 24 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was added to the mixture
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FILTRATION
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Type
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FILTRATION
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Details
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The palladium was filtered off
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was recrystallized from hexane
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Outcomes
Product
Details
Reaction Time |
24 h |
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Name
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Type
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product
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Smiles
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NC1=CC=C(CN2CCCCC2)C=C1
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 1.01 g | |
| YIELD: CALCULATEDPERCENTYIELD | 18.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
